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For drug development and quality control, a validated UV spectrophotometric method exists for estimating

ethacridine lactate in bulk and pharmaceutical formulations. The key parameters are summarized below [1].

Parameter Specification

λmax 271 nm

Solvent Double distilled water

Linearity Range 2–12 μg/ml

Correlation Coefficient 0.998

Regression Equation Y = 0.016795X + 0.00768

Molar Absorptivity 59.781 × 10³ L/mol·cm

Limit of Detection (LOD) 0.11 μg

Limit of Quantitation (LOQ) 0.43 μg

Detailed Experimental Protocol

This method was validated as per ICH guidelines [1]:
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Stock Solution: Accurately weigh 10 mg of ethacridine lactate and transfer to a 100 ml volumetric

flask. Dissolve and dilute to volume with double distilled water to obtain a 100 μg/ml solution.
Calibration Standards: Prepare a series of dilutions in 10 ml volumetric flasks to achieve

concentrations of 2, 4, 6, 8, 10, and 12 μg/ml.
Measurement: Record the absorbance of each solution at 271 nm against a double distilled water

blank. Plot absorbance vs. concentration to generate the calibration curve.
Validation: The method demonstrated suitable precision (intra-day and inter-day RSD < 2%) and

accuracy (recovery rates of 99.26–100.25%).

Known Mechanisms of Action and Clinical Uses

Ethacridine lactate (7-ethoxyacridine-3,9-diamine 2-hydroxypropanoic acid) is an aromatic organic

compound with several established biological activities, though its full pharmacokinetic journey (ADME) is

not well-characterized [2].

Aspect Description

Primary Uses Antiseptic; Labor induction and second-trimester medical abortion

Antimicrobial
Activity

Effective primarily against Gram-positive bacteria (e.g., Staphylococci,
Streptococci); ineffective against Gram-negative Pseudomonas aeruginosa [2].

Mechanism in
Myometrium

Induces uterine contractions by activating mast cells to release mediators like
prostaglandin F2α, prostaglandin E2, prostacyclin, and thromboxane A2 [3] [4].

Effect on GI Barrier
(Research)

Attenuates inflammatory markers (IL-6, IL-1β, TNF-α) and helps normalize tight
junction, adherent junction, and mucin gene expression in stressed intestinal

organoids [5].

The following diagram illustrates the mechanism of ethacridine lactate in inducing uterine contractions,

based on organ bath and cell culture studies [4]:
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How to Approach the Data Gap

The absence of detailed pharmacokinetic data (absorption, distribution, metabolism, excretion) is a common

challenge for older drugs like ethacridine lactate. To proceed with your research, you could:

Focus on Available Data: The analytical method provided is robust for quantifying the drug in

various matrices, which is a foundational step for any further PK studies.
Explore Related Research: The recent organoid study [5] suggests novel mechanisms and potential

systemic effects, indicating that the drug may have more complex pharmacokinetics than previously
assumed.

Consider Experimental Methods: The published protocols for analysis in formulations [1] and
biological models [5] can be adapted to design your own pharmacokinetic experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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